Cas no 2026218-00-6 (Ethyl 2-amino-2-(1,2-thiazol-5-yl)acetate)

• Product Name: Ethyl 2-amino-2-(1,2-thiazol-5-yl)acetate
• CAS No: 2026218-00-6
• MF: C₇H₁₀N₂O₂S
• MW: 186.231500148773
• CID: 6154410
• PubChem ID: 137943110
• Update Time: 2025-08-03

Ethyl 2-amino-2-(1,2-thiazol-5-yl)acetate Chemical and Physical Properties

Names and Identifiers

• 2026218-00-6
• EN300-4777130
• ethyl 2-amino-2-(1,2-thiazol-5-yl)acetate
• Ethyl 2-amino-2-(1,2-thiazol-5-yl)acetate

• Inchi： 1S/C7H10N2O2S/c1-2-11-7(10)6(8)5-3-4-9-12-5/h3-4,6H,2,8H2,1H3
• InChI Key： AXKDOIZPXAJNFB-UHFFFAOYSA-N
• SMILES： S1C(=CC=N1)C(C(=O)OCC)N

Computed Properties

• Exact Mass: 186.04629874g/mol
• Monoisotopic Mass: 186.04629874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 93.4Ų

Additional information on Ethyl 2-amino-2-(1,2-thiazol-5-yl)acetate

Ethyl 2-amino-2-(1,2-thiazol-5-yl)acetate (CAS No. 2026218-00-6): A Comprehensive Overview

Ethyl 2-amino-2-(1,2-thiazol-5-yl)acetate, identified by its CAS number 2026218-00-6, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered attention due to its versatile applications in drug development and its potential in addressing various biological targets. The unique structural features of Ethyl 2-amino-2-(1,2-thiazol-5-yl)acetate make it a valuable intermediate in the synthesis of more complex molecules, particularly those targeting neurological and inflammatory disorders.

The 1,2-thiazole moiety is a key structural component of this compound, which is known for its broad spectrum of biological activities. Thiazole derivatives have been extensively studied for their antimicrobial, antifungal, and anti-inflammatory properties. In recent years, the incorporation of thiazole into drug molecules has been a focal point in medicinal chemistry due to its ability to modulate enzyme activity and interact with biological targets effectively. The presence of the amino group in Ethyl 2-amino-2-(1,2-thiazol-5-yl)acetate further enhances its potential as a pharmacophore, allowing for diverse chemical modifications and functionalizations.

Recent research has highlighted the importance of Ethyl 2-amino-2-(1,2-thiazol-5-yl)acetate in the development of novel therapeutic agents. Studies have demonstrated its efficacy in inhibiting certain enzymes that are implicated in inflammatory responses and neurodegenerative diseases. For instance, the compound has shown promise in preclinical studies as a potential inhibitor of cyclooxygenase (COX) enzymes, which are key mediators of pain and inflammation. The ability to modulate these enzymes could lead to the development of new treatments for conditions such as arthritis and other chronic inflammatory diseases.

In addition to its anti-inflammatory properties, Ethyl 2-amino-2-(1,2-thiazol-5-yl)acetate has been explored for its potential role in addressing neurological disorders. The thiazole ring is known to interact with various neurotransmitter systems, making it a suitable candidate for developing drugs that target central nervous system (CNS) disorders. Preliminary studies have indicated that derivatives of this compound may have neuroprotective effects, which could be beneficial in the treatment of Alzheimer's disease and other neurodegenerative conditions. The amino group within the molecule also provides a site for further functionalization, allowing researchers to tailor the compound's properties for specific therapeutic applications.

The synthesis of Ethyl 2-amino-2-(1,2-thiazol-5-yl)acetate involves multi-step organic reactions that highlight the compound's complexity and synthetic challenge. The process typically begins with the condensation of appropriate precursors to form the thiazole ring, followed by functionalization at the 5-position to introduce the amino group. Subsequent reactions include esterification to yield the ethyl ester derivative. The synthetic route underscores the importance of precise control over reaction conditions to ensure high yield and purity.

The chemical properties of Ethyl 2-amino-2-(1,2-thiazol-5-yl)acetate make it a versatile building block for more complex drug molecules. Its ability to undergo various chemical transformations allows researchers to modify its structure and enhance its pharmacological properties. For example, coupling reactions can be employed to attach other pharmacophores or functional groups, creating novel compounds with tailored biological activities. This flexibility is crucial in drug discovery pipelines where lead optimization is often required to achieve desired therapeutic effects.

The safety profile of Ethyl 2-amino-2-(1,2-thiazol-5-yl)acetate is another critical aspect that has been evaluated through extensive laboratory studies. Toxicological assessments have been conducted to determine its acute and chronic toxicity levels. These studies have provided valuable insights into its potential side effects and safe dosage ranges. While further research is needed to fully understand its long-term effects, preliminary data suggest that it is well-tolerated at moderate doses, making it a promising candidate for clinical development.

The pharmaceutical industry continues to invest in research aimed at uncovering new applications for compounds like Ethyl 2-amino-2-(1,2-thiazol-5-yl)acetate. Collaborative efforts between academic institutions and pharmaceutical companies are essential in advancing our understanding of its therapeutic potential. By leveraging cutting-edge technologies such as high-throughput screening and computational modeling, researchers can accelerate the discovery process and identify new drug candidates more efficiently.

In conclusion, Ethyl 2-amino-2-(1,2-thiazol-5-yl)acetate (CAS No. 2026218-00-6) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and broad range of biological activities. Its potential applications in treating inflammatory diseases and neurodegenerative disorders make it a valuable compound for further research and development. As our understanding of its properties continues to grow, so too does its promise as a cornerstone molecule in the fight against various debilitating conditions.